Cas no 915948-98-0 (azetidin-1-yl-(5-chloropyrazin-2-yl)methanone)

Azetidin-1-yl-(5-chloropyrazin-2-yl)methanone is a versatile heterocyclic compound with a pyrazine core, offering excellent synthetic utility. Its unique azetidinyl substituent enhances its reactivity, making it suitable for constructing complex molecules. The presence of a chloropyrazine group contributes to its distinctive chemical properties, providing a valuable tool for researchers in organic synthesis.
azetidin-1-yl-(5-chloropyrazin-2-yl)methanone structure
915948-98-0 structure
Product Name:azetidin-1-yl-(5-chloropyrazin-2-yl)methanone
CAS No:915948-98-0
MF:C8H8ClN3O
MW:197.621620178223
MDL:MFCD26394902
CID:786935
Update Time:2025-06-20

azetidin-1-yl-(5-chloropyrazin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • Methanone, 1-azetidinyl(5-chloro-2-pyrazinyl)-
    • 2-(azetidin-1-ylcarbonyl)-5-chloropyrazine
    • azetidin-1-yl-(5-chloropyrazin-2-yl)methanone
    • 1-Azetidinyl(5-chloro-2-pyrazinyl)methanone (ACI)
    • 5-[(Azetidin-1-yl)carbonyl]-2-chloropyrazine
    • Azetidin-1-yl(5-chloropyrazin-2-yl)methanone
    • MDL: MFCD26394902
    • Inchi: 1S/C8H8ClN3O/c9-7-5-10-6(4-11-7)8(13)12-2-1-3-12/h4-5H,1-3H2
    • InChI Key: WIFSSWYPPHSSIV-UHFFFAOYSA-N
    • SMILES: O=C(N1CCC1)C1C=NC(Cl)=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2

azetidin-1-yl-(5-chloropyrazin-2-yl)methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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azetidin-1-yl-(5-chloropyrazin-2-yl)methanone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Toluene ,  Water ;  < 20 °C; 30 min, 20 °C
1.2 Solvents: Toluene ;  60 min, 73 °C; 60 min, 95 °C
Reference
Redesign of the Synthesis and Manufacture of an Azetidine-Bearing Pyrazine
Hose, David R. J.; et al, Organic Process Research & Development, 2018, 22(2), 241-246

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium chloride Solvents: Dimethylformamide ,  Acetonitrile ;  5 h, rt → 160 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 4, rt
2.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ;  2 h, rt
2.2 Reagents: Triethylamine Solvents: Dichloromethane ;  72 h, rt
Reference
Property based optimisation of glucokinase activators - discovery of the phase IIb clinical candidate AZD1656
Waring, Michael J.; et al, MedChemComm, 2012, 3(9), 1077-1081

Production Method 3

Reaction Conditions
1.1 Reagents: Phosphorus pentachloride Solvents: Toluene ;  0 °C; 2 h, 80 °C
2.1 Reagents: Potassium carbonate Solvents: Toluene ,  Water ;  < 20 °C; 30 min, 20 °C
2.2 Solvents: Toluene ;  60 min, 73 °C; 60 min, 95 °C
Reference
Redesign of the Synthesis and Manufacture of an Azetidine-Bearing Pyrazine
Hose, David R. J.; et al, Organic Process Research & Development, 2018, 22(2), 241-246

Production Method 4

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  30 min, rt; 30 min, 30 °C
2.1 Reagents: Sodium hydroxide Solvents: Water ;  < 10 °C; 6 h, 100 °C; 100 °C → 60 °C
2.2 Solvents: Water ;  60 °C → 10 °C
2.3 Reagents: Sulfuric acid Solvents: Water ;  pH 2
3.1 Reagents: Sulfolane Solvents: Toluene ;  2.5 h, 150 °C; 150 °C → 70 °C
3.2 Reagents: Sodium hydroxide Solvents: Water
3.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 6.5, 45 °C → 75 °C; 90 min, 75 °C
4.1 Reagents: Phosphorus pentachloride Solvents: Toluene ;  0 °C; 2 h, 80 °C
5.1 Reagents: Potassium carbonate Solvents: Toluene ,  Water ;  < 20 °C; 30 min, 20 °C
5.2 Solvents: Toluene ;  60 min, 73 °C; 60 min, 95 °C
Reference
Redesign of the Synthesis and Manufacture of an Azetidine-Bearing Pyrazine
Hose, David R. J.; et al, Organic Process Research & Development, 2018, 22(2), 241-246

Production Method 5

Reaction Conditions
1.1 Catalysts: Tetrabutylammonium chloride Solvents: Toluene ;  rt → 73 °C
1.2 Reagents: Thionyl chloride ;  60 min, 73 °C; 4 h, 73 °C
2.1 Reagents: Potassium carbonate Solvents: Toluene ,  Water ;  < 20 °C; 30 min, 20 °C
2.2 Solvents: Toluene ;  60 min, 73 °C; 60 min, 95 °C
Reference
Redesign of the Synthesis and Manufacture of an Azetidine-Bearing Pyrazine
Hose, David R. J.; et al, Organic Process Research & Development, 2018, 22(2), 241-246

Production Method 6

Reaction Conditions
1.1 Reagents: Sulfolane Solvents: Toluene ;  2.5 h, 150 °C; 150 °C → 70 °C
1.2 Reagents: Sodium hydroxide Solvents: Water
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 6.5, 45 °C → 75 °C; 90 min, 75 °C
2.1 Reagents: Phosphorus pentachloride Solvents: Toluene ;  0 °C; 2 h, 80 °C
3.1 Reagents: Potassium carbonate Solvents: Toluene ,  Water ;  < 20 °C; 30 min, 20 °C
3.2 Solvents: Toluene ;  60 min, 73 °C; 60 min, 95 °C
Reference
Redesign of the Synthesis and Manufacture of an Azetidine-Bearing Pyrazine
Hose, David R. J.; et al, Organic Process Research & Development, 2018, 22(2), 241-246

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  < 10 °C; 6 h, 100 °C; 100 °C → 60 °C
1.2 Solvents: Water ;  60 °C → 10 °C
1.3 Reagents: Sulfuric acid Solvents: Water ;  pH 2
2.1 Reagents: Sulfolane Solvents: Toluene ;  2.5 h, 150 °C; 150 °C → 70 °C
2.2 Reagents: Sodium hydroxide Solvents: Water
2.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 6.5, 45 °C → 75 °C; 90 min, 75 °C
3.1 Reagents: Phosphorus pentachloride Solvents: Toluene ;  0 °C; 2 h, 80 °C
4.1 Reagents: Potassium carbonate Solvents: Toluene ,  Water ;  < 20 °C; 30 min, 20 °C
4.2 Solvents: Toluene ;  60 min, 73 °C; 60 min, 95 °C
Reference
Redesign of the Synthesis and Manufacture of an Azetidine-Bearing Pyrazine
Hose, David R. J.; et al, Organic Process Research & Development, 2018, 22(2), 241-246

azetidin-1-yl-(5-chloropyrazin-2-yl)methanone Raw materials

azetidin-1-yl-(5-chloropyrazin-2-yl)methanone Preparation Products

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